Cas no 2580226-35-1 (Spiro[4.4]nonane-2-sulfonamide)

• Product Name: Spiro[4.4]nonane-2-sulfonamide
• CAS No: 2580226-35-1
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• CID: 5982836
• PubChem ID: 165886480
• Update Time: 2025-10-28

Spiro[4.4]nonane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-27733792
• spiro[4.4]nonane-2-sulfonamide
• 2580226-35-1
• Spiro[4.4]nonane-2-sulfonamide

• Inchi： 1S/C9H17NO2S/c10-13(11,12)8-3-6-9(7-8)4-1-2-5-9/h8H,1-7H2,(H2,10,11,12)
• InChI Key： CUEMLGFKOJPMIO-UHFFFAOYSA-N
• SMILES： S(C1CCC2(CCCC2)C1)(N)(=O)=O

Computed Properties

• Exact Mass: 203.09799996g/mol
• Monoisotopic Mass: 203.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.5Ų

Additional information on Spiro[4.4]nonane-2-sulfonamide

Spiro[4.4]nonane-2-sulfonamide: A Comprehensive Overview

The compound Spiro[4.4]nonane-2-sulfonamide (CAS No: 2580226-35-1) is a unique organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of spiro compounds, which are characterized by their spirocyclic structure—a type of polycyclic structure where two rings are joined by a single atom, typically a carbon atom. The sulfonamide functional group attached to the spiro system further enhances its chemical versatility and biological activity.

Recent advancements in synthetic chemistry have enabled researchers to explore the potential of Spiro[4.4]nonane-2-sulfonamide in various applications. For instance, studies have shown that the spirocyclic structure of this compound can serve as a scaffold for designing bioactive molecules with improved pharmacokinetic properties. The sulfonamide group, known for its ability to modulate hydrogen bonding and lipophilicity, plays a crucial role in enhancing the compound's solubility and bioavailability.

One of the most promising areas of research involving Spiro[4.4]nonane-2-sulfonamide is its application in drug discovery. Scientists have been investigating its potential as a lead compound for developing novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The spiro system's rigidity and the sulfonamide group's flexibility make this compound an ideal candidate for rational drug design.

In addition to its pharmacological applications, Spiro[4.4]nonane-2-sulfonamide has also been explored for its role in materials science. Researchers have found that this compound can be used as a building block for constructing advanced materials with tailored properties, such as high thermal stability and mechanical strength. The combination of the spirocyclic structure and the sulfonamide group allows for precise control over the material's physical and chemical characteristics.

The synthesis of Spiro[4.4]nonane-2-sulfonamide involves a multi-step process that typically begins with the preparation of the spirocyclic core followed by the introduction of the sulfonamide group. Recent breakthroughs in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From an environmental perspective, Spiro[4.4]nonane-2-sulfonamide has been studied for its biodegradability and eco-friendly properties. Researchers have reported that this compound exhibits low toxicity to aquatic organisms, making it a safer alternative to traditional chemicals in certain industrial applications.

In conclusion, Spiro[4.4]nonane-2-sulfonamide (CAS No: 2580226-35-1) is a versatile compound with immense potential across multiple disciplines. Its unique spirocyclic structure and functionalized sulfonamide group make it an attractive target for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play a pivotal role in shaping future innovations in chemistry and beyond.